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Compound of Interest

Compound Name: 5-Methoxy-12-phenylrubicene

Cat. No.: B15171363 Get Quote

To: Researchers, Scientists, and Drug Development Professionals

Subject: Comprehensive Overview of 5-Methoxy-12-phenylrubicene

Introduction
This document provides a detailed overview of the physicochemical properties of the polycyclic

aromatic hydrocarbon, 5-Methoxy-12-phenylrubicene. Due to the limited availability of public

domain data, this guide focuses on the foundational information available and outlines the

general experimental approaches for the characterization of such compounds.

While specific experimental values for properties like melting point, boiling point, and density for

5-Methoxy-12-phenylrubicene are not readily available in published literature, this guide

presents a framework for the determination and analysis of these essential characteristics.

Physicochemical Properties
A comprehensive understanding of the physicochemical properties of a compound is

fundamental for any research and development application. For 5-Methoxy-12-
phenylrubicene, the following table summarizes the key properties that require experimental

determination.
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Property Value Experimental Protocol

Molecular Formula C33H20O
Calculated from structural

formula.

Molecular Weight 436.52 g/mol
Calculated from atomic

weights.

CAS Number 922185-03-3
As registered in chemical

databases.

Melting Point Data not available

Differential Scanning

Calorimetry (DSC) or Capillary

Melting Point Method.

Boiling Point Data not available

Thermogravimetric Analysis

(TGA) under controlled

atmosphere.

Density Data not available
Gas pycnometry for solid

samples.

Solubility Data not available

Determination of solubility in a

range of polar and non-polar

solvents at various

temperatures.

Experimental Protocols
The following sections detail the standard methodologies for the synthesis and characterization

of novel polycyclic aromatic hydrocarbons like 5-Methoxy-12-phenylrubicene.

Synthesis of 5-Methoxy-12-phenylrubicene
A plausible synthetic route for 5-Methoxy-12-phenylrubicene would likely involve a multi-step

process, culminating in the formation of the extended polycyclic aromatic system. A generalized

workflow for such a synthesis is depicted below.

Caption: Generalized synthetic workflow for polycyclic aromatic hydrocarbons.
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Detailed Steps:

Starting Material Acquisition: Procurement of appropriately substituted precursor molecules.

Cross-Coupling: Formation of a key carbon-carbon bond between the precursor fragments.

This is often achieved using palladium-catalyzed cross-coupling reactions.

Cyclization: An intramolecular reaction to form one or more of the rings of the rubicene core.

This can be acid-catalyzed or proceed through other cyclization strategies.

Aromatization: The newly formed ring system is often aromatized in a final step, typically

through oxidation or dehydrogenation, to yield the fully conjugated polycyclic aromatic

hydrocarbon.

Purification: The crude product is purified to remove starting materials, reagents, and side

products. This is crucial for obtaining accurate physicochemical and spectroscopic data.

Characterization: The identity and purity of the final compound are confirmed using a suite of

analytical techniques.

Characterization Techniques
The structural confirmation of 5-Methoxy-12-phenylrubicene would rely on a combination of

spectroscopic methods.
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Purified 5-Methoxy-12-phenylrubicene

NMR Spectroscopy
(¹H, ¹³C, COSY, HSQC)

Mass Spectrometry
(HRMS, ESI/APCI) UV-Vis Spectroscopy FT-IR Spectroscopy

Structural Confirmation

5-Methoxy-12-phenylrubicene

In vitro Cell-Based Assays
(e.g., Cytotoxicity, Proliferation)

Identification of Biological 'Hit'

Target Identification
(e.g., Proteomics, Kinase Assays)

Signaling Pathway Analysis
(e.g., Western Blot, Reporter Assays)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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